Cas no 1439896-66-8 (Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate)

Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate structure
1439896-66-8 structure
Product Name:Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate
CAS No:1439896-66-8
MF:C12H21NO3
MW:227.300043821335
CID:4786632
PubChem ID:86276907
Update Time:2024-11-04

Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate
    • tert-Butyl 6-oxaspiro[2.5]octan-1-ylcarbamate
    • tert-Butyl N-6-oxaspiro[2.5]octan-1-ylcarbamate
    • 1-(Boc-amino)-6-oxaspiro[2.5]octa
    • tert-Butyl6-oxaspiro[2.5]octan-1-ylcarbamate
    • TERT-BUTYL (6-OXASPIRO[2.5]OCTAN-1-YL)CARBAMATE
    • 1439896-66-8
    • G81772
    • KS-8274
    • AKOS027393295
    • tert-butyl N-(6-oxaspiro[2.5]octan-2-yl)carbamate
    • Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate
    • MDL: MFCD26097062
    • Inchi: 1S/C12H21NO3/c1-11(2,3)16-10(14)13-9-8-12(9)4-6-15-7-5-12/h9H,4-8H2,1-3H3,(H,13,14)
    • InChI Key: IKKMVYIICQQNHL-UHFFFAOYSA-N
    • SMILES: O1CCC2(CC1)CC2NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 47.6

Tert-Butyl N-{6-oxaspiro[2.5]octan-1-yl}carbamate Pricemore >>

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